6-Chloro vs. 6-Bromo: Physicochemical Property Comparison
The 6-chloro compound (MW 318.2 g/mol, logP 4.59) differs from its direct 6-bromo analog (6-bromo-N-(4-chlorophenethyl)quinazolin-4-amine, CAS 124427-64-1, MW 362.65 g/mol) in both molecular weight and lipophilicity [1]. The chlorine atom at the 6-position provides a smaller van der Waals radius (1.75 Å) compared to bromine (1.85 Å), which may influence binding pocket accommodation. The lower molecular weight of the 6-chloro compound places it closer to the center of oral drug-like chemical space, while the 6-bromo analog approaches the upper limits of typical fragment-to-lead programs [2].
| Evidence Dimension | Physicochemical properties: molecular weight and calculated logP |
|---|---|
| Target Compound Data | MW 318.2 g/mol; AlogP 4.59; Heavy atoms 21; Rotatable bonds 4 |
| Comparator Or Baseline | 6-Bromo-N-(4-chlorophenethyl)quinazolin-4-amine: MW 362.65 g/mol; Heavy atoms 21 (Br replaces Cl) |
| Quantified Difference | ΔMW = 44.45 g/mol (12.3% reduction); smaller halogen radius (Cl 1.75 Å vs. Br 1.85 Å) |
| Conditions | Calculated physicochemical properties from ChEMBL and Molbic databases under standard conditions |
Why This Matters
For procurement decisions in lead optimization programs, the 6-chloro compound offers a significantly lower molecular weight starting point with more favorable drug-likeness metrics, enabling additional functionalization before exceeding MW thresholds.
- [1] ChEMBL Compound Report Card: CHEMBL149800. AlogP: 4.59, MW: 318.21, Rotatable Bonds: 4, PSA: 37.81. European Bioinformatics Institute. View Source
- [2] Ontosight Glossary: 6-Bromo-N-(4-chlorophenethyl)quinazolin-4-amine Overview. Molecular Formula: C16H12BrClN3, MW: ~356.65 g/mol. ontosight.ai. View Source
